Cas no 84414-90-4 (α-Stavudine)

• Product Name: α-Stavudine
• CAS No: 84414-90-4
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 822681
• PubChem ID: 727961
• Update Time: 2025-04-19

α-Stavudine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-DIDEOXY-A-D-GLYCERO-PENT-2-ENOFURANOSYL)THYMINE
• J69N0KNC59
• 1-((2S,5S)-5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• Stavudinealpha-anomer
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,5-dihydro-5-(hydroxymethyl)-2-furanyl)-5-methyl-, (2S-trans)-
• Stavudine impurity E [WHO-IP]
• UNII-J69N0KNC59
• Alpha-Stavudine
• 84414-90-4
• 1-[(2S,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methylpyrimidine-2,4-dione
• 1-((2S,5S)-5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione [WHO-IP]
• STAVUDINE.ALPHA.-ANOMER
• 2,4(1H,3H)-Pyrimidinedione, 1-[2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-5-methyl-, (2S-trans)- (9CI); a-Stavudine
• α-Stavudine

• Inchi： 1S/C10H12N2O4/c1-6-4-12(10(15)11-9(6)14)8-3-2-7(5-13)16-8/h2-4,7-8,13H,5H2,1H3,(H,11,14,15)/t7-,8-/m0/s1
• InChI Key： XNKLLVCARDGLGL-YUMQZZPRSA-N
• SMILES： O1[C@H](CO)C=C[C@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.5 g/l) (25 º C),

α-Stavudine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)